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Welcome to the technical support center for electrophysiology recordings involving SU-13197.

This resource is designed for researchers, scientists, and drug development professionals to

help identify and troubleshoot common artifacts that may be encountered during your

experiments. While there is limited information on artifacts specifically caused by SU-13197,

this guide addresses common issues in electrophysiological recordings that may occur during

your research.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section provides answers to common questions about artifacts in electrophysiology

recordings and offers step-by-step troubleshooting guides to resolve them.

Question 1: I'm seeing a persistent, regular, thick
baseline in my recording. What is it and how can I fix it?
Answer: This is likely 60 Hz (or 50 Hz in some regions) powerline interference. It is one of the

most common artifacts in electrophysiology and originates from nearby electrical equipment.[1]

[2]

Troubleshooting Guide:

Identify and Isolate the Source:
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Systematically unplug non-essential electrical devices near your setup, such as

centrifuges, vortexers, and personal electronics.

Move your recording setup away from electrical outlets and large electronic devices if

possible.

Check Your Grounding:

Ensure all components of your electrophysiology rig are connected to a single, common

ground point to prevent ground loops.

A loose or poor ground connection is a frequent cause of this type of noise.[3]

Use a Faraday Cage:

A Faraday cage is a wire mesh enclosure that shields your setup from external

electromagnetic interference.[4] Ensure the cage is properly grounded.

Optimize Cabling:

Keep grounding, reference, and headstage cables as short as possible to minimize them

acting as antennae.

Utilize Filters:

If the noise persists, use a notch filter specifically for 50 or 60 Hz during data acquisition or

analysis. Be cautious with filtering as it can sometimes introduce its own artifacts.[3]

Troubleshooting Workflow for Powerline Interference
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Diagram of the troubleshooting workflow for 60/50 Hz powerline interference.

Question 2: My baseline is slowly and erratically drifting.
What could be the cause?
Answer: This artifact is known as baseline wander or drift. It can be caused by several factors,

including poor electrode-skin contact, respiration, subject movement, and temperature

fluctuations.[1][3][5]

Troubleshooting Guide:

Check Electrode Stability:

Ensure your recording and reference electrodes are securely positioned and have a stable

interface with your preparation. Loose contacts can lead to slow drifts.[3]

For in-vitro slice work, ensure the slice is well-perfused and stable in the recording

chamber.
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Allow for Acclimatization:

Give the preparation sufficient time to acclimatize to the recording environment and

temperature.

For in-vivo recordings, allow the subject to remain still before and during the recording.

Improve Electrode Contact:

For in-vivo preparations, ensure proper skin preparation (e.g., cleaning with alcohol) and

use fresh, high-quality electrodes with sufficient gel.

Monitor Environmental Factors:

Maintain a stable temperature in the recording chamber, as even minor fluctuations can

cause drift.[3]

Use a High-Pass Filter:

If the drift is of a low frequency, applying a high-pass filter during analysis can help to

reduce it.[3]

Logical Relationship for Baseline Wander Causes
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Common causes of baseline wander in electrophysiology recordings.

Question 3: I'm seeing sudden, sharp, irregular spikes in
my data. What are these?
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Answer: These are likely motion artifacts or electrode "pops." Motion artifacts are caused by

movement of the subject or the recording setup, while electrode pops can result from a loose

electrode connection.[1][3]

Troubleshooting Guide:

Stabilize the Preparation:

For in-vivo recordings, ensure the subject is comfortably and securely positioned.

For in-vitro recordings, make sure the slice is properly anchored in the chamber.

Secure Electrodes and Cables:

Tape down electrode cables to prevent them from moving during the recording.

Check that the electrode holder is securely fastened and that the electrode itself is not

loose.

Inspect Electrodes:

If you suspect an electrode pop, check the integrity of the electrode. For patch-clamp

recordings, this may mean replacing the pipette. For in-vivo recordings, ensure the

electrode has good contact.

Use an Anti-Vibration Table:

Mechanical vibrations from the building can be introduced into your recording. An anti-

vibration air table can help to minimize this.[4]

Summary of Common Artifacts
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Artifact Type Appearance Common Causes Primary Solutions

Powerline Interference

Regular, thick

baseline at 60 or 50

Hz.[1]

Nearby electrical

equipment, improper

grounding.[5]

Isolate electrical

sources, ensure

common ground, use

a Faraday cage.[3][4]

Baseline Wander

Slow, undulating drift

of the isoelectric line.

[5]

Respiration,

movement, poor

electrode contact,

temperature changes.

[3][5]

Stabilize preparation,

check electrode

contact, allow for

acclimatization, use

high-pass filter.[3]

Motion Artifact

Sudden, irregular,

large-amplitude

spikes.[1]

Subject movement,

loose cables, unstable

setup.

Secure the subject

and cables, use an

anti-vibration table.[4]

Electrode Pop
Sharp, vertical

deflections.[1]

Loose electrode

connection, damaged

electrode.

Check and secure

electrode connections,

replace electrode if

necessary.

Muscle Tremor (EMG)

High-frequency,

irregular, "fuzzy"

baseline.[5]

Muscle activity from

the subject.

Ensure the subject is

relaxed and

comfortable, maintain

a warm environment.

[1]

Experimental Protocols
Systematic Artifact Troubleshooting Check
This protocol provides a step-by-step method to identify and eliminate sources of noise in your

electrophysiology rig.

Objective: To systematically identify and resolve sources of electrical and mechanical noise in

an electrophysiology recording setup.

Materials:
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Your complete electrophysiology setup (amplifier, digitizer, headstage, electrode holder,

microscope, etc.)

Model cell or a test resistor

Saline solution

Faraday cage

Grounding wires and common ground point

Procedure:

Establish a Baseline Recording:

Turn on all essential equipment for your recording (amplifier, digitizer, perfusion pump,

light source).

Place the recording electrode in a beaker of saline solution with the reference electrode.

Record the baseline noise level. This is your starting point.

Isolate Electrical Noise Sources:

Turn off and unplug all non-essential equipment in the room one by one (e.g., personal

computers, centrifuges, stir plates). After unplugging each device, check your baseline

recording to see if the noise has decreased.

If a particular device is identified as a noise source, move it further away from the rig or

ensure it is properly grounded.

Verify Grounding:

Ensure all metal components of your setup (microscope, manipulators, Faraday cage,

anti-vibration table) are connected to a single common ground point.

Check for any loose grounding connections and tighten them.
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Test the Faraday Cage:

With the recording ongoing, open and close the door of the Faraday cage. A significant

increase in noise when the door is open indicates that the cage is effectively shielding your

setup from external noise.

Check for Mechanical Vibrations:

Gently tap on the anti-vibration table and then on the floor nearby. Observe the recording

for any induced artifacts. This will help you determine the effectiveness of your vibration

isolation.

Ensure that no tubing or cables are pulling on the electrode holder or headstage, as this

can introduce drift and movement artifacts.[4]

Evaluate the Perfusion System:

Turn the perfusion pump on and off to see if it introduces noise. Some peristaltic pumps

can be a source of electrical or mechanical artifacts.

Ensure there are no air bubbles or blockages in the perfusion lines, which can cause

pressure changes and artifacts.

By following this systematic approach, you can effectively isolate and eliminate the most

common sources of artifacts in your electrophysiology recordings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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